![molecular formula C21H20N2O5 B5717199 1-hydroxy-N'-(2,4,5-trimethoxybenzylidene)-2-naphthohydrazide](/img/structure/B5717199.png)
1-hydroxy-N'-(2,4,5-trimethoxybenzylidene)-2-naphthohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-hydroxy-N'-(2,4,5-trimethoxybenzylidene)-2-naphthohydrazide is a compound that has been the subject of scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 1-hydroxy-N'-(2,4,5-trimethoxybenzylidene)-2-naphthohydrazide is not fully understood. However, studies have suggested that it may exert its anti-cancer effects by inducing apoptosis through the activation of caspases and the inhibition of NF-κB signaling. It may also inhibit cell proliferation by regulating the cell cycle and inducing cell cycle arrest. In diabetes, it may improve insulin sensitivity by activating AMPK and regulating glucose metabolism. Its neuroprotective effects may be due to its antioxidant properties and its ability to reduce oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has antioxidant properties and can reduce oxidative stress. It also regulates glucose metabolism and improves insulin sensitivity. In cancer cells, it induces apoptosis and inhibits cell proliferation. It has neuroprotective effects and may have potential therapeutic applications in Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 1-hydroxy-N'-(2,4,5-trimethoxybenzylidene)-2-naphthohydrazide in lab experiments include its potential therapeutic applications in various diseases, its ability to induce apoptosis and inhibit cell proliferation in cancer cells, and its neuroprotective effects. The limitations include the need for further research to fully understand its mechanism of action and its potential side effects.
Future Directions
For research on 1-hydroxy-N'-(2,4,5-trimethoxybenzylidene)-2-naphthohydrazide include further studies on its potential therapeutic applications in various diseases, including cancer, diabetes, and Alzheimer's disease. Research is needed to fully understand its mechanism of action and its potential side effects. Additionally, studies on its pharmacokinetics and pharmacodynamics are needed to determine its optimal dosage and administration. Further research is also needed to explore its potential use in combination with other drugs for enhanced therapeutic effects.
Synthesis Methods
1-hydroxy-N'-(2,4,5-trimethoxybenzylidene)-2-naphthohydrazide can be synthesized using various methods, including the reaction of 2-naphthohydrazide with 2,4,5-trimethoxybenzaldehyde in the presence of a catalyst. Another method involves the reaction of 2-naphthohydrazide with 2,4,5-trimethoxybenzaldehyde in the presence of an acid catalyst. The yield of the compound varies depending on the method used.
Scientific Research Applications
1-hydroxy-N'-(2,4,5-trimethoxybenzylidene)-2-naphthohydrazide has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and Alzheimer's disease. Studies have shown that this compound exhibits anti-cancer properties by inducing apoptosis and inhibiting cell proliferation. It also has potential anti-diabetic effects by regulating glucose metabolism and improving insulin sensitivity. Additionally, it has been shown to have neuroprotective effects and may have potential therapeutic applications in Alzheimer's disease.
properties
IUPAC Name |
1-hydroxy-N-[(E)-(2,4,5-trimethoxyphenyl)methylideneamino]naphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O5/c1-26-17-11-19(28-3)18(27-2)10-14(17)12-22-23-21(25)16-9-8-13-6-4-5-7-15(13)20(16)24/h4-12,24H,1-3H3,(H,23,25)/b22-12+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJFFSDLRKROZAL-WSDLNYQXSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1C=NNC(=O)C2=C(C3=CC=CC=C3C=C2)O)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=C(C=C1/C=N/NC(=O)C2=C(C3=CC=CC=C3C=C2)O)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.